Cas no 6947-22-4 (2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide)
6947-22-4 structure
Product Name:2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide
CAS No:6947-22-4
MF:C6H8N4O2
MW:168.1533203125
CID:1737547
PubChem ID:135408665
Update Time:2025-04-21
2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide
- 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide
- NSC56907
- AC1L6FDT
- AC1Q696U
- CTK5D0060
- AR-1C8229
- NSC-56907
- AKOS010519483
- 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide; NSC56907; AC1L6FDT; AC1Q696U; CTK5D0060; AR-1C8229; NSC-56907; AKOS010519483;
- DTXSID50288614
- 6947-22-4
-
- Inchi: 1S/C6H8N4O2/c7-3-1-6(12)10-5(9-3)2-4(8)11/h1H,2H2,(H2,8,11)(H3,7,9,10,12)
- InChI Key: RYTLFCBPZZOAEZ-UHFFFAOYSA-N
- SMILES: O=C1C=C(N)N=C(CC(N)=O)N1
Computed Properties
- Exact Mass: 168.06484
- Monoisotopic Mass: 168.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 110.57
2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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